N-naphthalen-1-yl-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-naphthalen-1-yl-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H16N6OS/c29-20(24-17-10-5-7-15-6-1-2-8-16(15)17)14-30-21-12-11-19-25-26-22(28(19)27-21)18-9-3-4-13-23-18/h1-13H,14H2,(H,24,29)
• InChI Key: GMRBOTFUBGSZQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NN4C(=NN=C4C5=CC=CC=N5)C=C3
• Molecular Formula: C22H16N6OS
• Molecular Weight: 412.5 g/mol
• CAS No.: 868967-24-2

Description

N-naphthalen-1-yl-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H16N6OS and its molecular weight is 412.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

Research by Karpina et al. (2019) explored the synthesis of novel acetamides, including those with 1,2,4-triazole, noting their biological properties. This study provides insights into the methods for creating functionalized triazole derivatives, potentially relevant for compounds like N-naphthalen-1-yl-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide (Karpina et al., 2019).

Modification as PI3Ks Inhibitor

Wang et al. (2015) modified a related compound, highlighting its role as a PI3Ks inhibitor and its anticancer effects. This study may suggest similar potential applications for this compound in oncology research (Wang et al., 2015).

Anti-HIV Activity

A study by Hamad et al. (2010) on the synthesis of naphthalene derivatives and their anti-HIV activity suggests the relevance of such compounds in antiviral research. This could point to potential research applications for this compound in the field of HIV/AIDS (Hamad et al., 2010).

Veterinary and Human Medicine Applications

Research on condensed 1,2,4-triazoles by Osyanin et al. (2012) suggests their use in human and veterinary medicine. This indicates the potential of this compound in various medical treatments (Osyanin et al., 2012).

Anti-Asthmatic Activities

A study by Kuwahara et al. (1997) on novel triazolopyridazine derivatives highlights their potential as anti-asthmatic agents. This suggests a possible area of application for related compounds in respiratory diseases (Kuwahara et al., 1997).

Anticonvulsant Potential

Ghareb et al. (2017) synthesized novel naphthalen derivatives for potential use as anticonvulsant agents, indicating a possible research direction for this compound in neurology (Ghareb et al., 2017).